Cas no 3881-28-5 (1-Methyl-3-phenylpiperidin-4-one)

1-Methyl-3-phenylpiperidin-4-one is a heterocyclic organic compound featuring a piperidinone core substituted with a phenyl group at the 3-position and a methyl group at the 1-position. This structure makes it a valuable intermediate in pharmaceutical and fine chemical synthesis, particularly for the development of bioactive molecules. Its rigid piperidinone scaffold offers steric and electronic properties conducive to modulating drug-receptor interactions. The compound's synthetic versatility allows for further functionalization, enabling its use in the preparation of alkaloids, CNS-active agents, and other pharmacologically relevant derivatives. High purity grades are available to ensure reproducibility in research and industrial applications.

1-Methyl-3-phenylpiperidin-4-one structure

3881-28-5 structure

Product Name:1-Methyl-3-phenylpiperidin-4-one

CAS No:3881-28-5

MF:C₁₂H₁₅NO

MW:189.253603219986

CID:303766

Update Time:2025-06-07

1-Methyl-3-phenylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-3-phenylpiperidin-4-one
- 1-methyl-3-phenyl-4-Piperidinone
- 4-Piperidinone,1-methyl-3-phenyl-
- 1-methyl-3-phenyl-4-piperidone
- 1-methyl-3-phenyl-piperidin-4-one
- 1-Methyl-3-phenyl-piperidon-(4)
- 1-Methyl-3-phenyl-pyridon-4
- AG-F-36976
- AK-79693
- ANW-68403
- CTK1C1892
- KB-66336
- Inchi： 1S/C12H15NO/c1-13-8-7-12(14)11(9-13)10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3
- InChI Key： SJMPVSIWZXUUET-UHFFFAOYSA-N
- SMILES： O=C1CCN(C)CC1C1C=CC=CC=1

Computed Properties

Exact Mass: 189.11545
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1

Experimental Properties

Density: 1.062±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 28 ºC
Refractive Index: 1.544 (589.3 nm 20 ºC)
Solubility: Slightly soluble (6.1 g/l) (25 º C),
PSA: 20.31

1-Methyl-3-phenylpiperidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM131875-1g	1-methyl-3-phenylpiperidin-4-one	3881-28-5	95%	1g	$282	2021-08-05
Alichem	A129005051-1g	1-Methyl-3-phenylpiperidin-4-one	3881-28-5	95%	1g	$400.00	2023-09-02
TRC	B400010-250mg	1-Methyl-3-phenylpiperidin-4-one	3881-28-5		250mg	$ 173.00	2023-04-18
TRC	B400010-500mg	1-Methyl-3-phenylpiperidin-4-one	3881-28-5		500mg	$ 305.00	2023-04-18
TRC	B400010-2.5g	1-Methyl-3-phenylpiperidin-4-one	3881-28-5		2.5g	$ 1100.00	2022-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M10060-250mg	1-Methyl-3-phenylpiperidin-4-one	3881-28-5	98%	250mg	￥2012.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M10060-1g	1-Methyl-3-phenylpiperidin-4-one	3881-28-5	98%	1g	￥5582.0	2022-04-27
Chemenu	CM131875-1g	1-methyl-3-phenylpiperidin-4-one	3881-28-5	95%	1g	$263	2023-01-17
TRC	B400010-2500mg	1-Methyl-3-phenylpiperidin-4-one	3881-28-5		2500mg	$ 1344.00	2023-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1058646-1g	1-Methyl-3-phenylpiperidin-4-one	3881-28-5	95%	1g	￥21621.00	2024-05-15